Exo1
Exo1
Cell-permeable, reversible inhibitor of vesicular trafficking between endoplasmic reticulum and the Golgi apparatus. Inhibits exocytosis with an IC50 of approx. 20 μM. Rapidly releases Arf1 from Golgi membranes. Has similar mechanism of action to brefeldin A.
Reversible inhibitor of vesicular trafficking between endoplasmic reticulum and Golgi apparatus. Modifies Golgi ADP-ribosylation factor (ARF)1 GTPase activity and inhibits exocytosis (IC50 ~ 20 mM).
Reversible inhibitor of vesicular trafficking between endoplasmic reticulum and Golgi apparatus. Modifies Golgi ADP-ribosylation factor (ARF)1 GTPase activity and inhibits exocytosis (IC50 ~ 20 mM).
Brand Name:
Vulcanchem
CAS No.:
461681-88-9
VCID:
VC0004419
InChI:
InChI=1S/C15H12FNO3/c1-20-15(19)12-4-2-3-5-13(12)17-14(18)10-6-8-11(16)9-7-10/h2-9H,1H3,(H,17,18)
SMILES:
COC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F
Molecular Formula:
C15H12FNO3
Molecular Weight:
273.26 g/mol
Exo1
CAS No.: 461681-88-9
Cat. No.: VC0004419
Molecular Formula: C15H12FNO3
Molecular Weight: 273.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cell-permeable, reversible inhibitor of vesicular trafficking between endoplasmic reticulum and the Golgi apparatus. Inhibits exocytosis with an IC50 of approx. 20 μM. Rapidly releases Arf1 from Golgi membranes. Has similar mechanism of action to brefeldin A. Reversible inhibitor of vesicular trafficking between endoplasmic reticulum and Golgi apparatus. Modifies Golgi ADP-ribosylation factor (ARF)1 GTPase activity and inhibits exocytosis (IC50 ~ 20 mM). |
|---|---|
| CAS No. | 461681-88-9 |
| Molecular Formula | C15H12FNO3 |
| Molecular Weight | 273.26 g/mol |
| IUPAC Name | methyl 2-[(4-fluorobenzoyl)amino]benzoate |
| Standard InChI | InChI=1S/C15H12FNO3/c1-20-15(19)12-4-2-3-5-13(12)17-14(18)10-6-8-11(16)9-7-10/h2-9H,1H3,(H,17,18) |
| Standard InChI Key | KIAPWMKFHIKQOZ-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F |
| Canonical SMILES | COC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F |
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